Cas no 2098030-85-2 (1-(Prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1-(Prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098030-85-2
• MF: C₉H₆F₃N₃
• MW: 213.159251689911
• CID: 5046234
• Update Time: 2025-07-19

1-(Prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole
• 1-prop-2-ynyl-6-(trifluoromethyl)imidazo[1,2-b]pyrazole
• 1-(Prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole

• Inchi： 1S/C9H6F3N3/c1-2-3-14-4-5-15-8(14)6-7(13-15)9(10,11)12/h1,4-6H,3H2
• InChI Key： RZSNLCNKDNZMFV-UHFFFAOYSA-N
• SMILES： FC(C1C=C2N(C=CN2CC#C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 1.3
• Topological Polar Surface Area: 22.2

Additional information on 1-(Prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole

Comprehensive Overview of 1-(Prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098030-85-2)

The compound 1-(Prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098030-85-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including an imidazo[1,2-b]pyrazole core and a trifluoromethyl group, this compound exhibits remarkable potential for applications in drug discovery and advanced material development. Researchers are particularly interested in its prop-2-yn-1-yl moiety, which offers versatile reactivity for further functionalization.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability, making them invaluable in pharmaceutical research. The 1H-imidazo[1,2-b]pyrazole scaffold, on the other hand, is known for its broad biological activity, including anti-inflammatory and antimicrobial properties. This dual functionality positions CAS No. 2098030-85-2 as a promising candidate for the development of next-generation therapeutics. Moreover, its prop-2-yn-1-yl group enables click chemistry applications, a hot topic in modern synthetic chemistry.

From a synthetic perspective, the preparation of 1-(Prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole involves multi-step organic transformations, often requiring palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group. The compound's stability under various conditions has been a subject of study, with researchers exploring its potential in high-performance materials, such as organic electronics and liquid crystals. Its imidazo[1,2-b]pyrazole core also aligns with the growing interest in nitrogen-rich heterocycles for energy storage applications.

One of the most frequently asked questions in online searches revolves around the synthetic routes and applications of trifluoromethylated heterocycles. Addressing this, CAS No. 2098030-85-2 serves as an excellent example of how such compounds can be leveraged in drug design. For instance, the trifluoromethyl group's electron-withdrawing properties can significantly alter the pharmacokinetics of a molecule, a feature highly sought after in the development of kinase inhibitors and GPCR modulators. Additionally, the compound's prop-2-yn-1-yl side chain offers a handle for bioconjugation, a technique widely used in targeted drug delivery systems.

Another area of interest is the environmental impact of fluorinated compounds, a topic that has gained traction in both academic and industrial circles. While 1-(Prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole is not classified as hazardous, its degradation products and long-term effects are under scrutiny. Researchers are actively investigating greener synthetic methods to minimize waste and improve the sustainability of producing such trifluoromethylated molecules. This aligns with the broader trend of green chemistry, which emphasizes the design of eco-friendly chemical processes.

In conclusion, 1-(Prop-2-yn-1-yl)-6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098030-85-2) represents a fascinating intersection of chemistry, biology, and materials science. Its imidazo[1,2-b]pyrazole backbone, combined with the trifluoromethyl and prop-2-yn-1-yl functionalities, opens up a plethora of opportunities for innovation. Whether in the realm of pharmaceuticals, advanced materials, or sustainable chemistry, this compound continues to captivate researchers and industry professionals alike.